isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate
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Overview
Description
Isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate, also known as CPOA, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate is not fully understood, but it is believed to involve inhibition of protein kinase CK2, which is involved in a variety of cellular processes including cell proliferation, differentiation, and apoptosis. This compound may also interact with other cellular targets, leading to its observed effects on cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in vitro, including inhibition of cancer cell growth, induction of apoptosis, and inhibition of protein kinase CK2 activity. However, its effects in vivo have not been extensively studied.
Advantages and Limitations for Lab Experiments
Isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate has several advantages for use in lab experiments, including its ability to selectively inhibit protein kinase CK2 and its potential as a tool for studying the role of this enzyme in cancer cells. However, its limitations include its relatively low potency and selectivity compared to other CK2 inhibitors, as well as its potential toxicity and lack of in vivo efficacy.
Future Directions
For research on isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate include further investigation of its mechanism of action and potential use as a tool for studying protein kinase CK2 in cancer cells. Additionally, studies aimed at improving the potency and selectivity of this compound, as well as exploring its potential in vivo efficacy, may lead to the development of more effective cancer therapies.
Synthesis Methods
Isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate can be synthesized through a multi-step process involving the reaction of 6-chloro-4-propyl-2H-chromen-2-one with isopropyl chloroacetate in the presence of a base such as potassium carbonate. The resulting compound is then purified through column chromatography to yield this compound.
Scientific Research Applications
Isopropyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro, potentially through its ability to induce apoptosis or programmed cell death. This compound has also been investigated for its potential use as a tool for studying the role of the enzyme protein kinase CK2 in cancer cells.
properties
IUPAC Name |
propan-2-yl 2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClO5/c1-4-5-11-6-16(19)23-14-8-15(13(18)7-12(11)14)21-9-17(20)22-10(2)3/h6-8,10H,4-5,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZZLANQKYBFIRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)OC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.